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Compound of Interest

Compound Name: Rociletinib hydrobromide

Cat. No.: B1139330 Get Quote

Essential Safety and Handling Guide for Rociletinib
Hydrobromide
Introduction

Rociletinib hydrobromide is a potent, orally available, irreversible inhibitor of the epidermal

growth factor receptor (EGFR). As a cytotoxic agent, it requires stringent handling protocols to

minimize occupational exposure and ensure the safety of laboratory personnel. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans, for researchers, scientists, and drug development professionals working

with this compound. Adherence to these procedures is critical to building a culture of safety and

trust in the laboratory environment.

Hazard Identification and Safety Precautions
Rociletinib hydrobromide is classified as harmful if swallowed, causing skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] As a cytotoxic compound, it should be

handled with the assumption that it is potentially carcinogenic, mutagenic, and teratogenic. An

official Occupational Exposure Limit (OEL) has not been established for Rociletinib
hydrobromide. Therefore, a conservative approach based on the precautionary principle is

mandatory, treating it as a highly potent compound.
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The following table summarizes the key quantitative and physical properties of Rociletinib
hydrobromide.

Property Value Reference

Chemical Name

2-Propenamide, N-[3-[[2-[[4-(4-

acetyl-1-piperazinyl)-2-

methoxyphenyl]amino]-5-

(trifluoromethyl)-4-

pyrimidinyl]amino]phenyl]-,

hydrobromide (1:1)

[2]

Molecular Formula C₂₇H₂₉BrF₃N₇O₃ [2]

Molecular Weight 636.46 g/mol [2]

CAS Number 1446700-26-0 [2][3]

Appearance Light yellow to yellow solid [2]

Purity (HPLC) ≥98% [2]

Storage Conditions

Solid: 4°C, sealed storage,

away from moisture. In

Solvent: -80°C for 6 months;

-20°C for 1 month (sealed,

away from moisture).

[2][4][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary barrier against exposure. The following PPE is

mandatory when handling Rociletinib hydrobromide in any form (solid or solution).
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PPE Category Specification Rationale

Hand Protection

Two pairs of chemotherapy-

rated nitrile gloves. The outer

glove should be worn over the

gown cuff and changed

regularly or upon

contamination.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection.

Body Protection

Disposable, solid-front, back-

closing, impermeable gown

with long sleeves and tight-

fitting elastic or knit cuffs.

Protects skin and personal

clothing from contamination.

Eye & Face Protection

ANSI-rated safety glasses with

side shields or a full-face

shield.

Protects eyes and face from

splashes and aerosols.

Respiratory Protection

A NIOSH-approved N95

respirator or higher is required

when handling the powder

outside of a certified

containment system (e.g.,

fume hood).

Prevents inhalation of

aerosolized powder, which can

cause respiratory irritation and

systemic toxicity.

Standard Operating Procedure (SOP) for Safe
Handling
This SOP provides a step-by-step guide for the safe handling of Rociletinib hydrobromide
from receipt to disposal.

Receiving and Storage
1.1. Unpacking: Upon receipt, visually inspect the outer package for any signs of damage or

leakage. If the package is compromised, implement the spill procedure immediately.

1.2. Transport: Transport the sealed container in a secondary, shatterproof container to the

designated storage area.
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1.3. Storage: Store Rociletinib hydrobromide in a clearly labeled, designated, and secure

location at 4°C, away from moisture.[2] The storage area should be restricted to authorized

personnel.

Preparation and Handling (Solid Compound)
2.1. Designated Area: All handling of solid Rociletinib hydrobromide must be conducted

within a certified chemical fume hood or a Class II Type B biological safety cabinet to prevent

the generation of aerosols in the open lab.[6]

2.2. Surface Preparation: Line the work surface of the fume hood with a disposable, plastic-

backed absorbent pad. Change this pad after each procedure or in case of a spill.[6]

2.3. Weighing:

Don all required PPE before entering the designated area.

Carefully open the container to avoid creating airborne dust.

Use dedicated spatulas and weigh boats.

Tare the balance with the weigh boat before adding the compound.

Slowly and carefully transfer the desired amount of powder.

Clean the spatula with a solvent-moistened wipe before removing it from the hood.

Dispose of the wipe as cytotoxic waste.

Securely close the primary container.

2.4. Post-Weighing Decontamination: After weighing, decontaminate the balance and

surrounding surfaces with an appropriate cleaning solution (e.g., 10% bleach followed by a

neutralizing agent like 70% ethanol).

Preparation of Solutions
3.1. Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid

splashing.
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3.2. Dissolution: Cap the vial or flask and mix using a vortex or sonicator within the fume

hood until the solid is fully dissolved.

3.3. Labeling: Clearly label the solution with the compound name, concentration, solvent,

date, and appropriate hazard symbols.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Rociletinib
hydrobromide.
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Caption: Workflow for Safe Handling of Rociletinib Hydrobromide.
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Spill Management and Disposal Plan
Spill Management
A dedicated cytotoxic spill kit must be readily available in all areas where Rociletinib
hydrobromide is handled. In the event of a spill, follow these steps immediately:

Alert & Secure: Alert personnel in the immediate area and evacuate. Restrict access to the

spill area.

Don PPE: Put on a full set of PPE from the spill kit, including a respirator, double gloves, a

gown, and eye protection.[7]

Contain:

Liquid Spill: Cover the spill with absorbent pads from the spill kit, working from the outside

in.

Solid Spill: Gently cover the spill with damp absorbent pads to avoid making the powder

airborne.

Clean: Using the tools in the spill kit, carefully collect all contaminated materials (absorbent

pads, broken glass) and place them into the designated cytotoxic waste bag.[7]

Decontaminate: Clean the spill area three times with an appropriate cleaning solution (e.g.,

detergent), followed by a final rinse.

Dispose: Seal the cytotoxic waste bag, wipe the exterior, and place it in a second cytotoxic

waste bag (double bagging).[7] Dispose of it according to the disposal plan.

Report: Report the spill to the laboratory supervisor and the institutional safety office.

Spill Response Workflow
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Caption: Emergency Procedure for a Rociletinib Hydrobromide Spill.
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Disposal Plan
All waste contaminated with Rociletinib hydrobromide is considered cytotoxic waste and

must be segregated from regular laboratory trash.

Unused Compound: Dispose of as hazardous chemical waste according to institutional and

local regulations.

Contaminated Materials: All disposable items that have come into contact with the compound

(e.g., gloves, gowns, absorbent pads, vials, weigh boats) must be disposed of in designated,

sealed, and clearly labeled cytotoxic waste containers.[8][9] These containers are typically

color-coded (e.g., purple or yellow) for easy identification.[8]

Sharps: Needles, syringes, and other contaminated sharps must be placed directly into a

designated cytotoxic sharps container.[8][9]

Final Disposal: All cytotoxic waste must be handled and disposed of by a licensed hazardous

waste contractor, typically via high-temperature incineration.[8] Follow all institutional, local,

and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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